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Compound of Interest

Compound Name: Thiol-C2-PEG2-OH

Cat. No.: B1682312

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and
a detailed experimental protocol for the application of Thiol-C2-PEG2-OH, a bifunctional linker
critical in bioconjugation and materials science. This document is intended to serve as a
valuable resource for researchers and professionals engaged in drug development,
nanotechnology, and related fields.

Core Properties of Thiol-C2-PEG2-OH

Thiol-C2-PEG2-0OH is a hydrophilic, bifunctional molecule featuring a terminal thiol (-SH) group
and a hydroxyl (-OH) group, separated by a diethylene glycol (PEG2) spacer and a two-carbon
(C2) ethyl linker. The thiol group allows for strong covalent attachment to maleimide-containing

molecules or noble metal surfaces, such as gold nanoparticles. The hydroxyl group provides a

site for further chemical modification.

A summary of the key quantitative data for Thiol-C2-PEG2-OH is presented in the table below.

Property Value

Molecular Formula C6H1403S[1]

Molecular Weight 166.24 g/mol [1]

Appearance Colorless to light yellow liquid[1]
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Experimental Protocol: Surface Modification of Gold
Nanoparticles

This protocol details a general procedure for the functionalization of gold nanoparticles
(AuNPs) with Thiol-C2-PEG2-OH. This process leverages the strong affinity of the thiol group
for gold surfaces to create a stable, hydrophilic, and functionalizable nanoparticle construct.
Such modified AuNPs are foundational for applications in targeted drug delivery, diagnostics,
and bio-imaging.

Materials:

Thiol-C2-PEG2-OH

o Citrate-stabilized gold nanoparticles (AuNPSs) in aqueous solution
o Ethanol (200 proof)

e Deionized (DI) water

e Microcentrifuge tubes

¢ Microcentrifuge

Procedure:

e Preparation of Thiol-C2-PEG2-OH Solution:

o Prepare a stock solution of Thiol-C2-PEG2-OH in ethanol. A typical concentration is 1
mg/mL.

» Functionalization of Gold Nanoparticles:

o To the aqueous solution of citrate-stabilized AuNPs, add the Thiol-C2-PEG2-OH solution.
A significant molar excess of the thiol linker is recommended to ensure complete surface
coverage of the nanoparticles.
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o Stir the mixture overnight at room temperature. This allows for the displacement of the
citrate ions and the formation of a self-assembled monolayer (SAM) of Thiol-C2-PEG2-
OH on the AuNP surface through gold-thiol bonds.

e Purification of Functionalized AuNPs:

o Purify the functionalized AuNPs by centrifugation to remove unbound Thiol-C2-PEG2-OH
and other reaction components. The required centrifugation speed and duration will
depend on the size of the AUNPs.

o Carefully remove the supernatant containing the excess linker.
o Resuspend the nanoparticle pellet in deionized water.

o Repeat the centrifugation and resuspension steps at least twice to ensure thorough
purification.

o Characterization (Optional but Recommended):

o The resulting Thiol-C2-PEG2-OH-functionalized AUNPs can be characterized using
techniques such as Dynamic Light Scattering (DLS) to determine the hydrodynamic
diameter and zeta potential to assess surface charge and stability.

Workflow for Gold Nanoparticle Functionalization

The following diagram illustrates the key steps in the experimental workflow for the surface
modification of gold nanoparticles with Thiol-C2-PEG2-OH.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1682312?utm_src=pdf-body
https://www.benchchem.com/product/b1682312?utm_src=pdf-body
https://www.benchchem.com/product/b1682312?utm_src=pdf-body
https://www.benchchem.com/product/b1682312?utm_src=pdf-body
https://www.benchchem.com/product/b1682312?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation
Prepare Thiol-C2-PEG2-OH Citrate-Stabilized
Solution in Ethanol Gold Nanoparticles
Functim#tlization

Mix Linker and AuNPs [«

Incubate Overnight
(Self-Assembled Monolayer Formation)

Purif&ation

Centrifuge to Pellet
Functionalized AuNPs

'

Remove Supernatant
and Resuspend in DI Water

'

Repeat Wash Step (2x)

Final iroduct

Thiol-C2-PEG2-OH
Functionalized AuNPs

Click to download full resolution via product page

Workflow for AUNP functionalization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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